Cas no 56807-17-1 (2-methoxy-5-(morpholine-4-sulfonyl)aniline)

• Product Name: 2-methoxy-5-(morpholine-4-sulfonyl)aniline
• CAS No: 56807-17-1
• MF: C₁₁H₁₆N₂O₄S
• MW: 272.320741653442
• MDL: MFCD03147335
• CID: 385766
• PubChem ID: 242250
• Update Time: 2025-08-04

2-methoxy-5-(morpholine-4-sulfonyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(morpholinosulfonyl)aniline
• 2-Methoxy-5-(morpholine-4-sulfonyl)-phenylamine
• 2-methoxy-5-morpholin-4-ylsulfonylaniline
• Benzenamine, 2-methoxy-5-(4-morpholinylsulfonyl)-
• 2-methoxy-5-(morpholin-4-ylsulfonyl)aniline
• AC1L693N
• AC1Q6VL8
• ACMC-209lud
• NSC50678
• SBB042514
• 2-methoxy-5-(morpholine-4-sulfonyl)aniline
• Z56845202
• NSC 50678
• DTXSID10287365
• BS-29018
• MFCD03147335
• YIEVSJJAWVBFTE-UHFFFAOYSA-N
• BB 0218715
• NSC-50678
• SCHEMBL17373976
• J-509819
• AKOS025116742
• CS-0453647
• 2-methoxy 5-morpholinylsulphonyl aniline
• AKOS000115463
• EN300-02404
• 56807-17-1
• A869843
• STK826010
• G19298

• MDL： MFCD03147335
• Inchi： 1S/C11H16N2O4S/c1-16-11-3-2-9(8-10(11)12)18(14,15)13-4-6-17-7-5-13/h2-3,8H,4-7,12H2,1H3
• InChI Key： YIEVSJJAWVBFTE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)N)OC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 272.08318
• Monoisotopic Mass: 272.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 90.2A^2

Experimental Properties

• Density: 1.347
• Boiling Point: 472.6 ℃ at 760 mmHg
• Flash Point: 239.6°C
• Refractive Index: 1.584
• PSA: 81.86
• LogP: 1.89820

Additional information on 2-methoxy-5-(morpholine-4-sulfonyl)aniline

Introduction to 2-methoxy-5-(morpholine-4-sulfonyl)aniline (CAS No. 56807-17-1) and Its Emerging Applications in Chemical Biology

2-methoxy-5-(morpholine-4-sulfonyl)aniline, identified by the chemical identifier CAS No. 56807-17-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a combination of methoxy and morpholine-4-sulfonyl substituents, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The molecular structure of 2-methoxy-5-(morpholine-4-sulfonyl)aniline consists of an aniline core modified with a methoxy group at the 2-position and a morpholine-4-sulfonyl moiety at the 5-position. This arrangement imparts distinct electronic and steric properties, enabling the compound to interact selectively with biological targets. The presence of the sulfonyl group enhances its solubility in polar solvents, while the morpholine ring contributes to its stability and bioavailability.

In recent years, 2-methoxy-5-(morpholine-4-sulfonyl)aniline has been extensively studied for its potential role in drug discovery and development. Its structural features make it a versatile scaffold for designing molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Researchers have leveraged its chemical properties to develop novel inhibitors and agonists that target specific enzymes and receptors.

One of the most compelling aspects of 2-methoxy-5-(morpholine-4-sulfonyl)aniline is its ability to act as a chelating agent due to the presence of the sulfonyl group. This property has been exploited in the development of metal-based therapeutic agents, where the compound serves as a ligand to form stable complexes with metal ions. Such complexes have shown promise in targeted therapy, particularly in oncology, where they can selectively deliver cytotoxic agents to tumor cells while minimizing side effects on healthy tissues.

Recent advancements in computational chemistry have further enhanced the understanding of 2-methoxy-5-(morpholine-4-sulfonyl)aniline's interactions with biological systems. Molecular docking studies have revealed that this compound can bind effectively to various protein targets, including kinases and transcription factors, which are critical regulators of cellular processes. These findings have opened up new avenues for developing small-molecule drugs that can modulate these targets with high specificity.

The pharmaceutical industry has been particularly interested in 2-methoxy-5-(morpholine-4-sulfonyl)aniline due to its potential as a lead compound for drug development. Its structural motifs have been incorporated into several clinical candidates that are currently undergoing preclinical or clinical trials. These trials aim to evaluate the safety and efficacy of compounds derived from 2-methoxy-5-(morpholine-4-sulfonyl)aniline in treating a range of diseases.

Beyond pharmaceutical applications, 2-methoxy-5-(morpholine-4-sulfonyl)aniline has found utility in other areas of chemical biology. For instance, it has been used as an intermediate in synthesizing more complex molecules that serve as probes for studying biological mechanisms. Its ability to undergo selective modifications allows researchers to tailor its properties for specific experimental needs, making it an indispensable tool in biochemical research.

The synthesis of 2-methoxy-5-(morpholine-4-sulfonyl)aniline presents both challenges and opportunities for chemists. While traditional synthetic routes have been established, there is ongoing research aimed at optimizing these methods for higher yields and purity. Advances in green chemistry principles have also inspired efforts to develop more sustainable synthetic pathways, reducing waste and minimizing environmental impact.

In conclusion, 2-methoxy-5-(morpholine-4-sulfonyl)aniline (CAS No. 56807-17-1) is a multifaceted compound with significant potential in chemical biology and pharmaceuticals. Its unique structural features enable it to interact with biological targets in ways that are both selective and effective. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.